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Compound of Interest

Compound Name: Yadanzioside C

Cat. No.: B15592139 Get Quote

Application Notes and Protocols: Yadanzioside
C
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of Yadanzioside C and

protocols for the preparation of stock solutions. Following these guidelines will help ensure the

accurate and effective use of this compound in research and development settings.

Physicochemical Properties and Solubility
Yadanzioside C is a quassinoid glycoside isolated from the seeds of Brucea javanica. It has

demonstrated biological activity, including antileukemic effects. Proper handling and

solubilization are critical for obtaining reliable and reproducible experimental results.

Solubility Data
Quantitative solubility data for Yadanzioside C is not widely published. However, based on

information from chemical suppliers and related compounds, its qualitative solubility in common

laboratory solvents is summarized below. It is recommended to perform small-scale solubility

tests to determine the optimal solvent and concentration for your specific application.
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for

preparing high-concentration

stock solutions of polar and

nonpolar compounds.[1][2]

Ethanol (EtOH) Soluble

May be used as a solvent or

co-solvent. Less volatile than

methanol but more so than

DMSO.[3]

Methanol (MeOH) Soluble A polar protic solvent.

Pyridine Soluble
A basic heterocyclic organic

compound.

Water Sparingly Soluble / Insoluble

As with many complex organic

molecules, solubility in

aqueous buffers is expected to

be low.

Stock Solution Preparation and Storage
Accurate preparation of stock solutions is crucial for downstream experiments. The following

protocol provides a general procedure for preparing a 10 mM stock solution of Yadanzioside C
in DMSO.

Experimental Protocol: Preparation of a 10 mM
Yadanzioside C Stock Solution
Materials:

Yadanzioside C (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Procedure:

Pre-weighing Preparations:

Allow the vial containing Yadanzioside C to equilibrate to room temperature for at least

one hour before opening to prevent condensation of moisture onto the compound.

Gently tap the vial on a hard surface to ensure all the powder is at the bottom.

Weighing Yadanzioside C:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the desired amount of Yadanzioside C. For example, to prepare 1 mL of a

10 mM stock solution (Molecular Weight to be determined by the user from the certificate

of analysis), you would weigh out X mg of the compound.

Calculation Example: If the molecular weight (MW) of Yadanzioside C is 750.7 g/mol ,

then:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 750.7 g/mol x 1000 mg/g = 7.507 mg

Solubilization:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

Yadanzioside C. For the example above, you would add 1 mL of DMSO.

Tightly cap the vial.
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Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved. If necessary, briefly

sonicate the solution in a water bath to aid dissolution.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles which can degrade

the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability
Proper storage of the stock solution is essential to maintain the integrity and activity of

Yadanzioside C.

Storage Condition Recommendation Duration

Short-term Store aliquots at -20°C. Up to 2 weeks.

Long-term

For extended storage, it is

recommended to store aliquots

at -80°C.

Up to 6 months (based on data

for similar compounds).[4]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting into smaller volumes for single use is highly

recommended.

Protect from Light: Store stock solutions in amber vials or protect them from light to prevent

photodegradation.

Hygroscopicity: DMSO is hygroscopic and will readily absorb water from the atmosphere.

Use anhydrous DMSO and keep containers tightly sealed.
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Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the workflow for preparing a stock solution of Yadanzioside
C.
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Caption: Workflow for preparing Yadanzioside C stock solution.
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Potential Signaling Pathway in Leukemia
Yadanzioside C is noted for its antileukemic properties.[5] While the specific molecular targets

are a subject of ongoing research, many antileukemic compounds interfere with key signaling

pathways that promote cancer cell proliferation and survival. The PI3K/Akt/mTOR pathway is

frequently hyperactivated in leukemia and represents a critical therapeutic target.[1][6] The

diagram below illustrates this signaling cascade, which may be relevant to the mechanism of

action of Yadanzioside C.
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Caption: The PI3K/Akt/mTOR signaling pathway in cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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